Cas no 53824-58-1 (Benzoic acid, 3-(diethylphosphinyl)-)

Benzoic acid, 3-(diethylphosphinyl)-, is a phosphinylated benzoic acid derivative characterized by the presence of a diethylphosphinyl group at the meta position. This structural feature imparts unique reactivity and coordination properties, making it valuable in organophosphorus chemistry and metal-ligand applications. The compound exhibits moderate stability under standard conditions and can serve as an intermediate in the synthesis of specialized ligands or functionalized aromatic systems. Its dual functionality—combining a carboxylic acid moiety with a phosphinyl group—enables versatile chemical modifications, including chelation or further derivatization. The product is typically handled under inert conditions to preserve its integrity. Suitable for research applications in catalysis and material science.

Benzoic acid, 3-(diethylphosphinyl)- structure

53824-58-1 structure

Product Name:Benzoic acid, 3-(diethylphosphinyl)-

CAS No:53824-58-1

MF:C₁₁H₁₅O₃P

MW:226.208764314651

CID:1585774

PubChem ID:3625129

Update Time:2025-06-09

Benzoic acid, 3-(diethylphosphinyl)- Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 3-(diethylphosphinyl)-
- 3-(diethylphosphoryl)benzoicacid
- m-diethylphosphinylbenzoic acid
- 53824-58-1
- 3-(diethylphosphoryl)benzoic acid
- EN300-6760271
- Inchi： 1S/C11H15O3P/c1-3-15(14,4-2)10-7-5-6-9(8-10)11(12)13/h5-8H,3-4H2,1-2H3,(H,12,13)
- InChI Key： NBALPLDSLMXZEI-UHFFFAOYSA-N
- SMILES： P(C1C=CC=C(C(=O)O)C=1)(CC)(CC)=O

Computed Properties

Exact Mass: 226.07595
Monoisotopic Mass: 226.07588133g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 54.4Å²

Experimental Properties

PSA: 54.37

Benzoic acid, 3-(diethylphosphinyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6760271-0.05g	3-(diethylphosphoryl)benzoic acid	53824-58-1	95%	0.05g	$315.0	2023-05-29
Enamine	EN300-6760271-0.1g	3-(diethylphosphoryl)benzoic acid	53824-58-1	95%	0.1g	$470.0	2023-05-29
Enamine	EN300-6760271-0.25g	3-(diethylphosphoryl)benzoic acid	53824-58-1	95%	0.25g	$672.0	2023-05-29
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Enamine	EN300-6760271-1.0g	3-(diethylphosphoryl)benzoic acid	53824-58-1	95%	1g	$1357.0	2023-05-29
Enamine	EN300-6760271-2.5g	3-(diethylphosphoryl)benzoic acid	53824-58-1	95%	2.5g	$2660.0	2023-05-29
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1PlusChem	1P028OR9-50mg	3-(diethylphosphoryl)benzoicacid	53824-58-1	95%	50mg	$452.00	2024-04-30
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